Cas no 1505803-80-4 (6-methyl-octahydro-2H-pyrido4,3-bmorpholine)

• Product Name: 6-methyl-octahydro-2H-pyrido4,3-bmorpholine
• CAS No: 1505803-80-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD28968143
• CID: 4602846
• PubChem ID: 68240863
• Update Time: 2025-06-08

6-methyl-octahydro-2H-pyrido4,3-bmorpholine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-octahydro-2H-pyrido[4,3-b]morpholine
• 2H-Pyrido[4,3-b]-1,4-oxazine, octahydro-6-methyl-
• 6-methyl-octahydro-2H-pyrido4,3-bmorpholine

• MDL： MFCD28968143
• Inchi： 1S/C8H16N2O/c1-10-4-2-8-7(6-10)9-3-5-11-8/h7-9H,2-6H2,1H3
• InChI Key： YYCQWPUGLXCXGU-UHFFFAOYSA-N
• SMILES： O1CCNC2CN(C)CCC12

Additional information on 6-methyl-octahydro-2H-pyrido4,3-bmorpholine

Introduction to 6-methyl-octahydro-2H-pyrido4,3-bmorpholine (CAS No. 1505803-80-4)

6-methyl-octahydro-2H-pyrido4,3-bmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1505803-80-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridobornyridine class, a structurally complex scaffold that has been extensively explored for its potential biological activities. The presence of a methyl group at the octahydro position and the specific arrangement of nitrogen atoms in its core structure contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of 6-methyl-octahydro-2H-pyrido4,3-bmorpholine have been subjects of intense study due to its promising role as a pharmacophore in drug discovery. The compound's molecular framework, characterized by a fused bicyclic system, allows for diverse interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 6-methyl-octahydro-2H-pyrido4,3-bmorpholine has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Its ability to modulate various biological pathways has led to investigations into its potential applications in treating neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of 6-methyl-octahydro-2H-pyrido4,3-bmorpholine is its role as a precursor in the synthesis of more complex derivatives. These derivatives have shown enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity. The flexibility of the octahydro ring system allows for modifications that can fine-tune the compound's interactions with biological receptors, leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 6-methyl-octahydro-2H-pyrido4,3-bmorpholine and its derivatives. These computational studies have provided valuable insights into how structural modifications can optimize drug-like properties. For instance, virtual screening techniques have identified novel analogs with enhanced binding to specific protein targets, paving the way for the development of next-generation pharmaceuticals.

The pharmacokinetic profile of 6-methyl-octahydro-2H-pyrido4,3-bmorpholine is another area of active investigation. Studies have shown that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, the compound's low toxicity profile makes it an attractive candidate for further development.

In clinical settings, 6-methyl-octahydro-2H-pyrido4,3-bmorpholine has been tested in preclinical models as a potential treatment for various conditions. Initial studies have demonstrated its efficacy in reducing inflammation and modulating pain signaling pathways. These findings have prompted researchers to explore its use in treating chronic pain disorders and inflammatory diseases. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in neuropharmacology.

The synthetic pathways for 6-methyl-octahydro-2H-pyrido4,3-bmorpholine have also been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have enabled the production of high-quality material suitable for both laboratory research and industrial-scale manufacturing. These advancements have reduced production costs and made it feasible to conduct large-scale studies on the compound's pharmacological properties.

The future prospects for 6-methyl-octahydro-2H-pyrido4,3-bmorpholine are promising, with ongoing research aimed at uncovering new therapeutic applications and refining its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical use. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.

In conclusion,6-methyl-octahydro-2H-pyrido4,3-bmorpholine (CAS No. 1505803-80-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. With continued research and development,6-methyl-octahydro-2H-pyrido4,3-bmorpholine holds great promise for improving human health through innovative medical treatments.